- Core-Cross-Linking of Polymeric Micelles by Di-para-Substituted S-Aroylthiooximes as Linkers for Controlled H2S ReleaseACS Macro Letters, 2022, 11(5), 622-629,
Cas no 923-32-0 (DL-Cystine)
DL-Cystine is a racemic mixture of the amino acid cystine, composed of both D- and L-enantiomers. It serves as a key intermediate in biochemical and pharmaceutical applications due to its disulfide bond structure, which contributes to protein stability and redox reactions. DL-Cystine is commonly used in cell culture media, nutritional supplements, and as a precursor for synthesizing other biologically active compounds. Its stability under physiological conditions and role in supporting cellular metabolism make it valuable in research and industrial processes. The compound is typically supplied as a white crystalline powder with high purity, ensuring consistent performance in laboratory and production settings.

DL-Cystine structure
Product name:DL-Cystine
DL-Cystine Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-Disulfanediylbis(2-aminopropanoic acid)
- Cystine (DL- and meso- mixture)
- DL-Cystine (H-DL-Cys-OH)
- Ferrousfluoride
- (±)-3,3'-Dithiobis(2-aminopropionicacid)
- (H-DL-Cys-OH) 2
- CYSTINE (DL AND MESO-MIXTURE)
- DL-Cysteine-15N
- DL-CYSTINE CRYSTALLINE
- DL-CYSTINE,MESOFREE
- meso-Cystine
- (±)-3,3′-Dithiobis(2-aminopropionicacid)
- Cystine,DL- (8CI)
- NSC 203781
- DL-Cystine
- Cystine, DL- (8CI)
- DL
- 2-Amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid
- NSC203781
- AKOS000121517
- CYSTINE, (L)
- 2-amino-3-(2-amino-3-hydroxy-3-oxopropyl)disulfanylpropansäure
- Dicysteine
- Q27102343
- L-Cystin;Acetylcysteine Impurity A;3,3'-Dithiodialanine
- NSC-205366
- SY033311
- BDBM86199
- .beta.,.beta.'-dicarboxydiethyl disulfide
- SR-01000872746
- CHEMBL366563
- Alanine,3'-dithiobis-
- (2R)-2-amino-3-{[(2S)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
- C-9765
- DTXSID50859005
- Pharmakon1600-01300099
- NSC-755897
- HY-W013940
- .beta.,.beta.'-Dithiobisalanine
- Cysteine disulfide
- CS-W014656
- .beta.,.beta.'-dicarboxydiethyldisulfide
- CHEBI:17376
- .beta.,.beta.'-Diamino-.beta.,.beta.'-dicarboxydiethyl disulfide
- Bis(.beta.-amino-.beta.-carboxyethyl) disulfide
- (+/-)-3,3'-Dithiobis(2-aminopropionicacid)
- Cystine,(S)
- NSC755897
- 5228F255-51E7-421E-8A05-4687B20118CB
- STL163324
- DL-Cystine, free base
- DA-52600
- EN300-34180
- MFCD00064228
- .beta.,.beta.'-Dithiodialanine
- AS-66164
- CAS_595
- SBI-0207067.P001
- NS00100003
- FD21212
- AKOS016050601
- SCHEMBL10224
- L-3,3'-dithiodialanine
- Z56346947
- DB-052986
- MFCD00084652
- SR-01000872746-1
- Cystine acid
- SY036878
- cystine
- CAS_67678
- C01420
- BRD-A15397381-001-02-5
- Cystin
- Propanoic acid,3'-dithiobis[2-amino-, [R-(R*,R*)]-
- Alanine,3'-dithiodi-
- NCGC00164531-03
- 2-amino-3-[(2-amino-3-hydroxy-3-oxo-propyl)disulfanyl]propanoic acid
- 3,3'-Dithiobis(2-aminopropionic acid)
- 923-32-0
- SY038309
- (-)-Cystine
- NCGC00164531-02
- cistina
- (H-Cys-OH)
- alpha-Diamino-beta-dithiolactic acid
- Cystine_RamanathanGurudeeban
- NSC13203
- Bis(.beta.-amino-.beta.-carboxyethyl)disulfide
- BCP29195
- Zystin
- DL-Cystine, 99%
- NSC_67678
- NSC205366
- DL-Cystine (H-DL-Cys(1)-OH.H-DL-Cys(1)-OH)
- NSC_595
- BBL011587
- NCGC00164531-01
- NSC-203781
-
- MDL: MFCD00084652
- Inchi: 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)
- InChI Key: LEVWYRKDKASIDU-UHFFFAOYSA-N
- SMILES: O=C(C(CSSCC(C(O)=O)N)N)O
Computed Properties
- Exact Mass: 240.02400
- Monoisotopic Mass: 240.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 177A^2
- XLogP3: -6.3
Experimental Properties
- Color/Form: White hexagonal tabular crystals or white crystalline powder
- Density: 1.358 (estimate)
- Melting Point: 227 °C (dec.) (lit.)
- Boiling Point: 468.2℃ at 760 mmHg
- Flash Point: 237 °C
- Refractive Index: 1.6000 (estimate)
- Solubility: 1 M HCl: soluble
- Water Partition Coefficient: Soluble in dilute acid and alkali solution, highly soluble in water, not soluble in alcohol.
- PSA: 177.24000
- LogP: 0.59220
- Merck: 2782
- Solubility: Soluble in dilute acid and alkali solutions, extremely insoluble in water, insoluble in ethanol
- pka: 2.1(at 35℃)
DL-Cystine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S37/39-S26-S24/25
-
Hazardous Material Identification:
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Risk Phrases:R36/37/38; R22
DL-Cystine Customs Data
- HS CODE:29309014
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
DL-Cystine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB348007-25 g |
DL-Cystine |
923-32-0 | 25g |
€121.00 | 2022-06-10 | ||
Cooke Chemical | A2252012-25G |
DL-Cystine |
923-32-0 | 98% | 25g |
RMB 324.00 | 2025-02-20 | |
SHANG HAI YUAN YE Biotechnology Co., Ltd. | S20033-25g |
DL-Cystine |
923-32-0 | BR,99% | 25g |
¥100.00 | 2022-01-07 | |
Enamine | EN300-34180-0.1g |
2-amino-3-[(2-amino-2-carboxyethyl)disulfanyl]propanoic acid |
923-32-0 | 95.0% | 0.1g |
$19.0 | 2025-03-18 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0518-5G |
Cystine (DL- and meso- mixture) |
923-32-0 | >98.0%(T)(HPLC) | 5g |
¥290.00 | 2024-04-15 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GC3165-100g |
DL-Cystine |
923-32-0 | ≥99% | 100g |
¥550元 | 2023-09-15 | |
Cooke Chemical | A2252012-1G |
DL-Cystine |
923-32-0 | 98% | 1g |
RMB 44.80 | 2025-02-20 | |
TRC | C997850-25g |
DL-Cystine |
923-32-0 | 25g |
$ 95.00 | 2022-06-06 | ||
SHANG HAI YUAN YE Biotechnology Co., Ltd. | S20033-500g |
DL-Cystine |
923-32-0 | BR,99% | 500g |
¥1000.00 | 2022-01-07 | |
eNovation Chemicals LLC | Y1199429-1kg |
DL-Cystine |
923-32-0 | 97% | 1kg |
$1400 | 2024-06-05 |
DL-Cystine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) , Disodium sulfide , Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; 60 min, rt
1.2 Reagents: Benzaldehyde, S-benzoylthiooxime Catalysts: Zinc acetate Solvents: Tetrahydrofuran , Water ; 37 °C
1.3 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) , Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; 1 h, rt
1.2 Reagents: Benzaldehyde, S-benzoylthiooxime Catalysts: Zinc acetate Solvents: Tetrahydrofuran , Water ; 37 °C
1.3 Reagents: 1,4-Benzenediamine, N1,N1-dimethyl-, sulfate (1:1) , Hydrochloric acid , Iron chloride (FeCl3) Solvents: Water ; 1 h, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Synthesis of dl-cystineNippon Kagaku Zasshi, 1968, 89(7), 716-17,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Titanium chloride (TiCl3) Solvents: Water ; 10 min, rt
1.2 Reagents: 2,5-Pyrrolidinedione, potassium salt (1:1) ; 25 min, 60 °C; 10 min, 60 °C
1.2 Reagents: 2,5-Pyrrolidinedione, potassium salt (1:1) ; 25 min, 60 °C; 10 min, 60 °C
Reference
- Evaluation of in vitro antimicrobial and in vivo cytotoxic properties of some novel titanium-based coordination complexesBiological & Pharmaceutical Bulletin, 2004, 27(5), 710-713,
Production Method 4
Reaction Conditions
Reference
- Racemic cysteine and inactive cystine, as well as DL-S-benzyl-N-acetylcysteine, United Kingdom, , ,
Production Method 5
Reaction Conditions
Reference
- L- and DL-Cysteine hydrochloride, or DL-cystine by acid hydrolysis of keratins, Federal Republic of Germany, , ,
Production Method 6
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 16 h, reflux
Reference
- Biosynthesis of thiomarinol A and related metabolites of Pseudoalteromonas sp. SANK 73390Chemical Science, 2014, 5(1), 397-402,
Production Method 8
Production Method 9
Reaction Conditions
1.1 Catalysts: Thallium(III) trifluoroacetate Solvents: Tetrahydrofuran ; 0 °C
Reference
- Thallium(III) Trifluoroacetatee-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,,
Production Method 10
Production Method 11
Reaction Conditions
Reference
- Studies on nitroxides. (IV). Oxidation of cysteine by 2,2,6,6-tetramethyl-4-hydroxypiperidine-1-oxylGaodeng Xuexiao Huaxue Xuebao, 1983, 4(2), 257-9,
Production Method 12
Production Method 13
Production Method 14
Production Method 15
Reaction Conditions
Reference
- Disulfide-bridge formation through solvent-free oxidation of thiol amino acids catalyzed by peroxidase or hemin on mineral supportsJournal of the Chemical Society, 1999, (21), 3067-3068,
Production Method 16
Production Method 17
Reaction Conditions
Reference
- Preparation of amino acids or organic acids by decomposition of protein fibers with subcritical water, Japan, , ,
Production Method 18
Reaction Conditions
Reference
- Racemization of L-α-amino acidsHuaxue Yanjiu Yu Yingyong, 1997, 9(1), 40-44,
Production Method 19
Production Method 20
Reaction Conditions
Reference
- DL-Cystine and DL-2-guanidino-2-thiazoline-4-carboxylic acid, Federal Republic of Germany, , ,
DL-Cystine Raw materials
- 2-Amino-3-mercaptopropanoic acid
- 2-amino-3-(triphenylmethyl)sulfanylpropanoic acid
- L-Cystine
- D-Cysteine, N,S-diacetyl-N-[(1,1-dimethylethoxy)carbonyl]-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- L-Cysteine, N,S-diacetyl-N-[(1,1-dimethylethoxy)carbonyl]-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- L-Cysteine
DL-Cystine Preparation Products
DL-Cystine Related Literature
-
Kyung-Hee Lee,Byung-Il Lee,Ji-Ho You,Song-Ho Byeon Chem. Commun., 2010,46, 1461-1463
-
Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
-
3. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
-
Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
-
5. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
923-32-0 (DL-Cystine) Related Products
- 616-91-1(Acetylcysteine)
- 116894-35-0(Cysteine,N-acetyl-2-methyl-)
- 124529-02-8(L-Cysteine,N-(2-methyl-1-oxopropyl)-)
- 7218-04-4(2-acetamido-3-sulfanylpropanoic acid)
- 38520-57-9(N-Acetylcysteine amide)
- 55585-92-7(2-acetamido-4-sulfanylbutanoic acid)
- 349-46-2(D-Cystine)
- 56-89-3(L-Cystine)
- 26117-28-2(N-Acetyl-D-cysteine)
- 30044-51-0(S-tert-Butylthio-L-cysteine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:923-32-0)DL-Cystine

Purity:99%
Quantity:100g
Price ($):176.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:923-32-0)Cystine (DL- and meso- mixture);≥ 98.0%

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry